Cas no 1805274-52-5 (2-(Difluoromethyl)-5-(trifluoromethyl)pyridin-3-ol)

• Product Name: 2-(Difluoromethyl)-5-(trifluoromethyl)pyridin-3-ol
• CAS No: 1805274-52-5
• MF: C₇H₄F₅NO
• MW: 213.104779243469
• CID: 4918656
• Update Time: 2025-05-25

2-(Difluoromethyl)-5-(trifluoromethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-(trifluoromethyl)pyridin-3-ol
• 2-(Difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F5NO/c8-6(9)5-4(14)1-3(2-13-5)7(10,11)12/h1-2,6,14H
• InChI Key： KEWPKQIIJYUJGF-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)F)C(=C1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-5-(trifluoromethyl)pyridin-3-ol

Introduction to 2-(Difluoromethyl)-5-(trifluoromethyl)pyridin-3-ol (CAS No: 1805274-52-5)

The compound 2-(Difluoromethyl)-5-(trifluoromethyl)pyridin-3-ol, with the CAS number 1805274-52-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound belongs to the class of pyridine derivatives, which are well-known for their diverse biological activities and applications in drug discovery and pest control.

The molecular structure of 2-(Difluoromethyl)-5-(trifluoromethyl)pyridin-3-ol features a pyridine ring substituted with a difluoromethyl group at position 2, a trifluoromethyl group at position 5, and a hydroxyl group at position 3. These substituents contribute to the compound's unique physicochemical properties, including its solubility, stability, and bioavailability. Recent studies have highlighted its potential as a lead compound in the development of novel insecticides and fungicides, owing to its ability to disrupt key biochemical pathways in target organisms.

One of the most notable advancements in the study of this compound involves its application in sustainable agriculture. Researchers have demonstrated that 2-(Difluoromethyl)-5-(trifluoromethyl)pyridin-3-ol exhibits potent activity against a wide range of agricultural pests, including insects and fungi, without causing significant harm to non-target species. This makes it an attractive candidate for eco-friendly pest management strategies.

In addition to its agrochemical applications, this compound has also shown promise in medicinal chemistry. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, which could be harnessed for the development of therapeutic agents. The presence of fluorine atoms in its structure is particularly advantageous, as fluorinated compounds often exhibit enhanced pharmacokinetic profiles and improved efficacy compared to their non-fluorinated counterparts.

The synthesis of 2-(Difluoromethyl)-5-(trifluoromethyl)pyridin-3-ol involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for research and commercial applications.

In terms of safety and handling, this compound adheres to standard laboratory protocols for organic compounds. It is important to note that while it is not classified as a hazardous material under current regulations, proper precautions should be taken during handling to ensure safety.

In conclusion, 2-(Difluoromethyl)-5-(trifluoromethyl)pyridin-3-ol (CAS No: 1805274-52-5) represents a cutting-edge molecule with broad potential across multiple industries. Its unique chemical structure, coupled with recent research findings, positions it as a valuable asset in the pursuit of innovative solutions in agriculture and medicine.